![molecular formula C12H19N3O3S B2609259 N-(2-methoxyethyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide CAS No. 899755-04-5](/img/structure/B2609259.png)
N-(2-methoxyethyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
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Description
N-(2-methoxyethyl)-2-((6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H19N3O3S and its molecular weight is 285.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research demonstrates the synthesis of novel compounds with potential anti-inflammatory, analgesic, and antimicrobial activities. For example, novel heterocyclic compounds derived from visnaginone and khellinone have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the potential of these compounds in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, compounds with a pyrimidine scaffold have been evaluated for their antibacterial and antifungal activities, suggesting the versatility of pyrimidine derivatives in drug discovery (Debnath & Ganguly, 2015).
Material Science Applications
In the field of materials science, thioxanthone attached to polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators have been synthesized for the preparation of poly(methyl methacrylate) hybrid networks, demonstrating improved thermal stability and robustness, offering promising applications in advanced materials and coatings (Batibay, Gunkara, Ocal, & Arsu, 2020).
Pharmacokinetics and Disposition Studies
Pharmacokinetic and disposition studies of related compounds, such as PF-06282999, a thiouracil derivative, have provided insights into their elimination mechanisms, which is crucial for the development of safe and effective medications. PF-06282999, an irreversible inactivator of myeloperoxidase, demonstrated moderate plasma protein binding and renal clearance as the major elimination mechanism in humans, guiding the optimization of dosing strategies for clinical trials (Dong et al., 2016).
Anticancer Potential
Research into the design and synthesis of certain pyrimidine derivatives has explored their in vitro cytotoxic activities against cancer cell lines, identifying compounds with appreciable cancer cell growth inhibition. This underscores the significance of structural modifications in enhancing the anticancer potential of pyrimidine-based compounds (Al-Sanea et al., 2020).
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O3S/c1-3-4-9-7-10(16)15-12(14-9)19-8-11(17)13-5-6-18-2/h7H,3-6,8H2,1-2H3,(H,13,17)(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCBDXLSQVOXAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC(=O)NCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.